molecular formula C25H31N3O B5039378 {4-(3-phenylpropyl)-1-[4-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol

{4-(3-phenylpropyl)-1-[4-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol

Cat. No. B5039378
M. Wt: 389.5 g/mol
InChI Key: VUSYVOORRSKELT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{4-(3-phenylpropyl)-1-[4-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as PZM21, and it is a potent analgesic drug that has been developed to treat chronic pain without the side effects of opioids. PZM21 is a synthetic compound that was developed by a team of scientists at the University of California, San Francisco, led by Dr. Brian Shoichet.

Mechanism of Action

The mechanism of action of PZM21 is not fully understood, but it is believed to work by activating a specific type of receptor in the brain known as the mu-opioid receptor (MOR). However, unlike opioids, PZM21 does not activate other types of receptors, such as the delta-opioid receptor (DOR) or the kappa-opioid receptor (KOR), which are responsible for the side effects of opioids.
Biochemical and Physiological Effects
PZM21 has several biochemical and physiological effects that make it an attractive candidate for the treatment of chronic pain. Studies have shown that PZM21 is effective in reducing pain without affecting the respiratory system or causing addiction. PZM21 has also been shown to have a long-lasting effect, which means that it can be administered less frequently than other pain medications.

Advantages and Limitations for Lab Experiments

One of the advantages of using PZM21 in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. PZM21 is also highly potent, which means that small amounts can be used in experiments. However, one of the limitations of using PZM21 in lab experiments is that it is a relatively new compound, and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for the research and development of PZM21. One of the directions is to improve the synthesis method to increase the purity and potency of the final product. Another direction is to conduct more studies to fully understand the mechanism of action of PZM21. Additionally, researchers can explore the use of PZM21 in combination with other pain medications to enhance its effectiveness. Finally, there is a need for more studies to determine the long-term effects of PZM21 on the body.
Conclusion
In conclusion, PZM21 is a promising synthetic compound that has the potential to revolutionize the treatment of chronic pain. Its unique mechanism of action and lack of side effects make it an attractive alternative to opioids. However, further research is needed to fully understand the long-term effects of PZM21 and to improve its synthesis method. With continued research and development, PZM21 has the potential to become a widely used pain medication in the future.

Synthesis Methods

The synthesis of PZM21 is a complex process that involves several steps. The first step is the synthesis of the pyrazole intermediate, which is then coupled with the piperidine intermediate to form the final product. The synthesis of PZM21 was first reported in 2016 by Dr. Shoichet and his team. The synthesis method is a crucial aspect of PZM21's development, as it determines the purity and potency of the final product.

Scientific Research Applications

PZM21 has been the subject of extensive scientific research, primarily due to its potential as a non-opioid analgesic drug. Studies have shown that PZM21 is effective in reducing pain without the side effects commonly associated with opioids, such as addiction and respiratory depression. PZM21 has also been shown to be effective in treating neuropathic pain, which is a type of chronic pain that is difficult to treat with current medications.

properties

IUPAC Name

[4-(3-phenylpropyl)-1-[(4-pyrazol-1-ylphenyl)methyl]piperidin-4-yl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H31N3O/c29-21-25(13-4-8-22-6-2-1-3-7-22)14-18-27(19-15-25)20-23-9-11-24(12-10-23)28-17-5-16-26-28/h1-3,5-7,9-12,16-17,29H,4,8,13-15,18-21H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUSYVOORRSKELT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1(CCCC2=CC=CC=C2)CO)CC3=CC=C(C=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H31N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

{4-(3-phenylpropyl)-1-[4-(1H-pyrazol-1-yl)benzyl]-4-piperidinyl}methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.